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Compound of Interest

Compound Name: 2-(Allylthio)propanoic acid

CAS No.: 54680-83-0

Cat. No.: B1280510

Get Quote

Executive Summary
2-(Allylthio)propanoic acid is a functionalized carboxylic acid featuring a thioether linkage

and a terminal alkene. It serves as a critical intermediate in the synthesis of sulfur-containing

flavor compounds (imparting garlic, onion, and roasted notes) and acts as a building block for

pharmaceutical scaffolds requiring allyl-sulfide moieties.

This guide prioritizes the Nucleophilic Substitution Route using 2-mercaptopropanoic acid

(thiolactic acid) and allyl bromide. This pathway is selected over the alternative (allyl mercaptan

+ 2-chloropropanoic acid) to minimize the handling of highly volatile and noxious allyl

mercaptan, thereby enhancing laboratory safety without compromising yield.
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Property Data

IUPAC Name 2-(Prop-2-en-1-ylsulfanyl)propanoic acid

CAS Number 54680-83-0

Molecular Formula C₆H₁₀O₂S

Molecular Weight 146.21 g/mol

Appearance Colorless to pale yellow oil

Density ~1.11 g/cm³

Boiling Point
~125°C (at 15 mmHg) / 243°C (at 760 mmHg,

extrapolated)

Solubility
Soluble in ethanol, ether, DCM; slightly soluble

in water

Chirality
Contains one stereocenter at C2.[1][2][3][4]

Synthesis yields a racemate (±).

Retrosynthetic Analysis & Strategy
The synthesis relies on an SN2 nucleophilic substitution. Two primary disconnections are

possible:

Path A (Recommended): Alkylation of 2-mercaptopropanoic acid with allyl bromide.

Path B: Alkylation of allyl mercaptan with 2-chloropropanoic acid.

Selection Logic: Path A is superior for bench-scale synthesis. 2-Mercaptopropanoic acid is a

liquid with a manageable vapor pressure compared to allyl mercaptan, which is extremely

volatile and possesses an overwhelming stench. Path A allows for the generation of the

nucleophile (thiolate) in situ, reducing exposure hazards.

Reaction Pathway Diagram
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Reaction Conditions

2-Mercaptopropanoic Acid
(Thiolactic Acid)

Potassium 2-mercaptopropanoate
(Thiolate Nucleophile)

  1. Base (0°C)  

KOH / EtOH
(Deprotonation)

2-(Allylthio)propanoic Acid
  2. SN2 Attack  

Allyl Bromide
(Electrophile)

Temp: 0°C to RT

Time: 4-6 Hours

Click to download full resolution via product page

Caption: SN2 pathway utilizing thiolactic acid as the nucleophilic scaffold.

Experimental Protocol: Synthesis of 2-
(Allylthio)propanoic Acid
Safety Warning: Allyl bromide is a lachrymator and toxic. Thiolactic acid has a strong

disagreeable odor. All operations must be performed in a fume hood. Bleach solution should be

available to neutralize sulfur spills.

Materials
2-Mercaptopropanoic acid (Thiolactic acid): 10.6 g (100 mmol)

Allyl Bromide: 12.1 g (100 mmol)

Potassium Hydroxide (KOH): 11.2 g (200 mmol)

Ethanol (95%): 100 mL
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Hydrochloric Acid (1M): For acidification

Dichloromethane (DCM): For extraction

Step-by-Step Methodology
Preparation of Thiolate (0 - 15 min):

Dissolve 11.2 g of KOH in 100 mL of ethanol in a 250 mL round-bottom flask equipped

with a magnetic stir bar.

Cool the solution to 0°C using an ice bath.

Add 10.6 g of 2-mercaptopropanoic acid dropwise over 10 minutes. The solution may

warm slightly; maintain <5°C. Rationale: Two equivalents of base are used—one to

neutralize the carboxylic acid and one to deprotonate the thiol.

Alkylation (15 min - 4 hours):

Add 12.1 g of allyl bromide dropwise to the cold mixture.

Remove the ice bath and allow the reaction to warm to room temperature.

Stir vigorously for 4 hours. A white precipitate (KBr) will form.

Monitoring: Check reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

The thiol spot should disappear.

Workup & Isolation:

Filter off the KBr salt and rinse the filter cake with a small amount of ethanol.

Concentrate the filtrate under reduced pressure (Rotavap) to remove most of the ethanol.

Dilute the residue with 50 mL water.

Acidification: Cool the aqueous solution to 0°C and slowly acidify to pH ~2 using 1M HCl.

Caution: This regenerates the free acid form.
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Extract the aqueous layer with Dichloromethane (3 x 50 mL).

Combine organic layers, wash with brine (50 mL), and dry over anhydrous MgSO₄.

Purification:

Filter the drying agent and evaporate the solvent.

Distillation: Purify the crude oil via vacuum distillation. Collect the fraction boiling at

~125°C (15 mmHg).

Yield: Expected yield is 75-85%.

Purification Workflow Diagram
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Caption: Isolation and purification logic flow.

Characterization Suite
Validation of the product structure is achieved through NMR and IR spectroscopy.
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Nuclear Magnetic Resonance (NMR)[9][11][12]
Solvent: CDCl₃

¹H NMR (400 MHz):

δ 11.0 (s, 1H): -COOH (Broad singlet, exchangeable).

δ 5.7-5.9 (m, 1H): -CH= (Allylic vinyl proton).

δ 5.1-5.3 (m, 2H): =CH₂ (Terminal alkene protons).

δ 3.4 (q, J=7 Hz, 1H): -CH(CH₃)- (Alpha-proton).

δ 3.2 (d, J=7 Hz, 2H): -S-CH₂- (Allylic methylene).

δ 1.45 (d, J=7 Hz, 3H): -CH₃ (Methyl group).

Infrared Spectroscopy (FT-IR)
3300-2500 cm⁻¹: O-H stretch (Broad, carboxylic acid dimer).

1715 cm⁻¹: C=O stretch (Strong, carbonyl).

1635 cm⁻¹: C=C stretch (Weak, alkene).

1240 cm⁻¹: C-O stretch.

600-800 cm⁻¹: C-S stretch (Characteristic thioether).

Applications & Significance
Flavor Chemistry: Used at ppm levels to reconstitute roasted garlic and onion profiles. The

allyl-thio moiety is crucial for the "pungent" sensory trigger.

Pharmaceuticals: Serves as a precursor for substituted dihydro-thiophenes and as a side-

chain donor in penicillin derivatives.
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Polymer Science: The terminal alkene allows this molecule to act as a chain transfer agent

or functional monomer in radical polymerization (RAFT agents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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